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Compound of Interest

Compound Name: Squarylium dye Il

Cat. No.: B3425565

Squarylium Dye lll: A Technical Guide for
Researchers

CAS Number: 43134-09-4

This technical guide provides an in-depth overview of Squarylium dye lll, a versatile near-
infrared (NIR) fluorescent probe. It is intended for researchers, scientists, and drug
development professionals interested in its chemical properties, synthesis, and applications in
advanced cellular imaging.

Core Chemical Information

Squarylium dye lll, also known as bis(4-(dimethylamino)phenyl)squaraine, is a symmetrical
squaraine dye. Its core structure consists of a central, electron-deficient four-membered
cyclobutene ring derived from squaric acid, and two electron-donating N,N-dimethylaniline
groups. This donor-acceptor-donor (D-A-D) architecture is responsible for its distinct
photophysical properties.

Physicochemical Properties
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Property Value Reference
CAS Number 43134-09-4

Molecular Formula C20H20N202

Molecular Weight 320.39 g/mol

Appearance Crystalline solid

Soluble in organic solvents like

Solubilit
y dichloromethane and DMSO

. . ~630-647 nm (in organic
Absorption Maximum (Amax)
solvents)

. i ~650-670 nm (in organic
Emission Maximum (Aem)
solvents)

High, in the order of 10°

Molar Extinction Coefficient (g)
M~icm~1

Fluorescence Quantum Yield

~0.65 (in dichloromethane)
(PF)

Synthesis and Characterization

The synthesis of Squarylium dye Il is typically achieved through the condensation of squaric
acid with two equivalents of an electron-rich aromatic compound, in this case, N,N-
dimethylaniline.

Experimental Protocol: Synthesis of Squarylium Dye lll

Materials:
e Squaric acid
e N,N-dimethylaniline

e 1-Butanol
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Toluene

Dean-Stark apparatus

Reflux condenser

Silica gel for column chromatography

Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine squaric acid (1 equivalent) and N,N-dimethylaniline (2 equivalents).

Solvent Addition: Add a mixture of 1-butanol and toluene (e.g., a 1:1 or 2:1 v/v ratio) to the
flask. The solvent mixture facilitates the azeotropic removal of water, which is a byproduct of
the condensation reaction.

Reflux: Heat the reaction mixture to reflux. The reaction progress can be monitored by
observing the formation of the intensely colored dye. The reaction is typically refluxed for
several hours until completion.

Workup: After the reaction is complete, allow the mixture to cool to room temperature. The
crude product may precipitate out of the solution. The solvent is removed under reduced
pressure.

Purification: The crude Squarylium dye lll is purified by column chromatography on silica
gel. A gradient of solvents, such as dichloromethane and methanol, can be used to elute the
pure dye.

Characterization: The purified dye is characterized by standard analytical techniques:

[¢]

NMR Spectroscopy (*H and 13C): To confirm the chemical structure.

[e]

Mass Spectrometry (MS): To verify the molecular weight.

o

UV-Vis Spectroscopy: To determine the absorption maximum.
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o Fluorometry: To measure the emission maximum and fluorescence quantum yield.

Application in Live-Cell Super-Resolution
Microscopy

A significant application of Squarylium dye Ill and its derivatives is in live-cell super-resolution
imaging, particularly in Single-Molecule Localization Microscopy (SMLM). This is enabled by
the dye's unique property of spontaneous fluorescence "blinking" under physiological
conditions.

Mechanism of Spontaneous Blinking

The electron-deficient central squaraine ring is susceptible to nucleophilic attack by intracellular
species such as glutathione (GSH) or hydroxide ions (OH™). This reversible nucleophilic
addition leads to a temporary, non-fluorescent state of the dye. The subsequent dissociation of
the nucleophile restores the dye's fluorescent state. This stochastic switching between the "on"
(fluorescent) and "off" (dark) states allows for the precise localization of individual molecules,
enabling the reconstruction of a super-resolved image.

¢ To cite this document: BenchChem. [Squarylium dye Ill CAS number and chemical
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425565#squarylium-dye-iii-cas-number-and-
chemical-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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